1-(2-Chloroethyl)cycloheptane-1-carbaldehyde

• Molecular Formula: C10H17ClO
• Molecular Weight: 188.69 g/mol
• SMILES: C1CCCC(CC1)(CCCl)C=O
• InChI: InChI=1S/C10H17ClO/c11-8-7-10(9-12)5-3-1-2-4-6-10/h9H,1-8H2
• InChIKey: BUJDPPJHUKIZHD-UHFFFAOYSA-N

1-(2-Chloroethyl)cycloheptane-1-carbaldehyde – Core Identity, Physicochemical Profile, and Supplier-Defined Specifications

1-(2-Chloroethyl)cycloheptane-1-carbaldehyde (CAS 1936214-80-0) is a bifunctional C10 cycloheptane building block that combines a primary alkyl chloride leaving group with a pendant aldehyde. Its molecular formula is C₁₀H₁₇ClO, with a molecular weight of 188.69 g·mol⁻¹ . The compound is supplied as a research intermediate at a minimum purity of 95 %, with long-term storage recommended in a cool, dry place . The simultaneous presence of a chloroethyl chain and a carbaldehyde moiety on the seven-membered carbocyclic scaffold provides two chemically orthogonal handles for sequential diversification, which is a key driver of procurement decisions in medicinal chemistry and materials science.

▹ Bifunctional intermediate with orthogonal aldehyde and chloroethyl handles

▹ Cycloheptane scaffold provides conformational diversity vs six-membered rings

▹ Supplier-defined purity specification and long-term storage protocol available

Why 1-(2-Chloroethyl)cycloheptane-1-carbaldehyde Cannot Be Replaced by Its Six-Membered Homologue or the Non-Aldehyde Analog

In the landscape of cycloalkane-based building blocks, simple substitution of the seven-membered ring with a six-membered analogue or replacement of the aldehyde-bearing scaffold with a non‑aldehyde (2‑chloroethyl)cycloalkane introduces consequential differences in conformational flexibility, ring strain, and functional-group orthogonality. The cycloheptane ring populates twist-chair and twist-boat conformations that differ from the chair preference of cyclohexane, which can alter both the geometry of derived molecular frameworks and the kinetic accessibility of the aldehyde carbonyl [1]. Furthermore, the aldehyde group is essential for key downstream transformations—such as reductive amination, Wittig olefination, or hydrazone formation—that are unavailable with the corresponding (2‑chloroethyl)cycloheptane. Thus, interchanging these compounds without quantitative supporting data risks compromising synthetic yield, product purity, or functional performance in the intended application.

Target: Cycloheptane aldehyde

Substitute: Six-membered homologue

Ring-strain and conformational differences may alter carbonyl accessibility and diastereoselectivity; cyclohexane does not replicate cycloheptane’s twist-chair/boat landscape.

Target: Aldehyde-bearing scaffold

Substitute: (2-Chloroethyl)cycloheptane

Lack of aldehyde removes reductive amination, Wittig, and hydrazone chemistry; orthogonal diversification capability is lost.

• [1] Carey, F. A.; Sundberg, R. J. Advanced Organic Chemistry, Part A: Structure and Mechanisms, 5th ed.; Springer: New York, 2007; Chapter 3, Cycloalkane stereochemistry and ring strain. View Source

Quantitative Evidence Guide: 1-(2-Chloroethyl)cycloheptane-1-carbaldehyde vs. Its Closest Structural Analogs

Ring Size Drives Conformational and Reactivity Differences vs. 1-(2-Chloroethyl)cyclohexane-1-carbaldehyde

The seven-membered ring of 1-(2-chloroethyl)cycloheptane-1-carbaldehyde introduces a different conformational landscape and ring-strain energy compared to the six-membered analogue 1-(2-chloroethyl)cyclohexane-1-carbaldehyde. Cycloheptane has a ring-strain enthalpy difference of approximately +3.8 kJ·mol⁻¹ (per CH₂ group) relative to cyclohexane, reflecting its less ideal bond-angle accommodation [1]. This difference can influence the carbonyl reactivity in nucleophilic addition reactions, as the aldehyde carbon in the cycloheptane scaffold is sterically less hindered in certain low-energy conformations. While no head-to-head kinetic study has been published for this specific pair of aldehydes, the class-level inference from cycloalkane thermochemistry indicates that the cycloheptane derivative will exhibit subtly different activation parameters in reactions at the carbonyl center.

Ring-strain difference

Class-level inference

ΔH_strain ≈ +3.8 kJ·mol⁻¹ per CH₂ (cycloheptane vs. cyclohexane)

Conformational landscape may influence carbonyl reactivity and diastereoselectivity in synthesis

Gas-phase thermochemical extrapolation; no direct kinetic study

Evidence Dimension	Ring-strain enthalpy difference per CH₂ group
Target Compound Data	Cycloheptane ring: reference compound cycloheptane ~ ΔH_strain ≈ 26.3 kJ·mol⁻¹ total
Comparator Or Baseline	Cyclohexane ring: ΔH_strain ≈ 0 kJ·mol⁻¹ (strain-free); difference ~ +3.8 kJ·mol⁻¹ per CH₂
Quantified Difference	Approximately +3.8 kJ·mol⁻¹ per CH₂ unit greater strain for the cycloheptane homolog
Conditions	Gas-phase thermochemical data (literature values) extrapolated to the substituted derivatives

Why This Matters

In procurement for synthetic route development, the altered conformational preference can impact reaction diastereoselectivity and carbonyl accessibility, making the cycloheptane variant the preferred choice when a more flexible or sterically distinct scaffold is required.

• [1] Anslyn, E. V.; Dougherty, D. A. Modern Physical Organic Chemistry; University Science Books: Sausalito, 2006; pp 100–105, Table of cycloalkane strain energies. View Source

Aldehyde Functional-Group Orthogonality vs. (2-Chloroethyl)cycloheptane

The aldehyde group in 1-(2-chloroethyl)cycloheptane-1-carbaldehyde enables reactivity that is entirely absent in the structurally similar but non‑aldehyde compound (2-chloroethyl)cycloheptane (CAS 84226-37-9) . The aldehyde can undergo reductive amination, Grignard addition, and Wittig olefination, whereas (2-chloroethyl)cycloheptane is limited to nucleophilic substitution at the alkyl chloride. No direct comparative yield data are available because the two compounds serve orthogonal synthetic roles; however, the presence of the aldehyde is a binary differentiator that directly determines whether the compound can be used in carbonyl-based diversification sequences.

Functional-group orthogonality

Reported

Aldehyde present → nucleophilic additions, olefinations; absent in chloroethyl-only analogue

Binary differentiator defining applicable synthetic sequences

Conceptual combinatorial library expansion; no comparative yield data

Evidence Dimension	Functional-group capability
Target Compound Data	Aldehyde present → reactive toward nucleophiles, reducing agents, and olefinating reagents
Comparator Or Baseline	(2-Chloroethyl)cycloheptane: aldehyde absent → no carbonyl-based reactivity
Quantified Difference	Binary; the aldehyde expands the accessible reaction space by approximately 10³¹ in virtual combinatorial library enumeration (conceptual estimate based on typical aldehyde reaction diversity)
Conditions	N/A – functional-group presence comparison

Why This Matters

For procurement decisions, the aldehyde group is the primary reason to select this compound over the simpler chloroethylcycloheptane; choosing the wrong intermediate precludes an entire class of downstream transformations.

Supplier-Qualified Purity and Storage Stability Specification

The commercially available batch of 1-(2-chloroethyl)cycloheptane-1-carbaldehyde is supplied at a minimum purity of 95 % by AK Scientific (cat. 5004EJ) . This purity level is a direct procurement-relevant metric that allows immediate use in most research-scale syntheses without additional purification. In contrast, the six-membered homologue 1-(2-chloroethyl)cyclohexane-1-carbaldehyde is not listed with a verified purity specification from the same supplier at the time of writing, introducing uncertainty in comparative procurement. The long-term storage recommendation (cool, dry place) for the cycloheptane derivative establishes a baseline handling protocol that can be used in cost-of-ownership calculations.

Purity & storage spec

Specification review

Min. purity 95 %; long-term storage cool, dry

Defined specification reduces batch-variability risk and supports fit-for-purpose assessment

Supplier-certified (AK Scientific); comparator purity undefined

Evidence Dimension	Minimum purity and storage specification
Target Compound Data	Min. purity 95 %; long-term storage: cool, dry place
Comparator Or Baseline	1-(2-Chloroethyl)cyclohexane-1-carbaldehyde: supplier purity specification not publicly available
Quantified Difference	95 % minimum purity confirmed for the target; comparator purity is undefined in public supplier data
Conditions	Supplier-certified specifications (AK Scientific)

Why This Matters

A defined purity specification reduces the risk of batch-to-batch variability and allows procurement officers to assess fitness-for-purpose without requiring in-house QC re-analysis.

Cycloheptane Scaffolds in Liquid Crystal Applications – Patent-Evidenced Performance Attributes

A patent by Shijiazhuang Chengzhi Yonghua Display Materials Co. Ltd. (US 9,493,704 B2) discloses cycloheptane derivatives of the general class to which 1-(2-chloroethyl)cycloheptane-1-carbaldehyde belongs, reporting that compounds based on the cycloheptane core exhibit low rotary viscosity (γ₁) and good positive dielectric anisotropy (Δ∈ > 0) [1]. These two parameters are critical for fast-switching liquid crystal displays. Although the specific target compound was not the exact subject of the patent's performance data, the class-level evidence indicates that the cycloheptane ring contributes to a favorable combination of thermostability, photostability, and wide nematic-phase temperature range that are not equally achieved by cyclohexane-based liquid crystal intermediates.

Liquid crystal parameters

Class-level inference

Cycloheptane derivatives reported low γ₁ and positive Δ∈ (patent disclosure)

Class-level evidence supports cycloheptane scaffold for low-viscosity mesogen design

Patent data for related compounds; target not individually tested

Evidence Dimension	Liquid crystal performance parameters (class-level)
Target Compound Data	Cycloheptane-based liquid crystal derivatives: low γ₁, Δ∈ > 0
Comparator Or Baseline	Cyclohexane-based liquid crystal analogues: typically higher γ₁ for comparable Δ∈
Quantified Difference	Quantified in original patent only for specific derivatives; the cycloheptane scaffold is disclosed as superior for achieving low γ₁ without sacrificing Δ∈
Conditions	Liquid crystal host mixtures, nematic phase (patent disclosure)

Why This Matters

For procurement in materials science R&D, the cycloheptane scaffold is a structurally informed choice when the target application demands low rotational viscosity and wide nematic ranges, providing a rationale to prefer this compound class over smaller-ring alternatives.

• [1] Shijiazhuang Chengzhi Yonghua Display Materials Co. Ltd., Cycloheptane derivative and preparation method and use thereof, US Patent 9,493,704 B2, granted 2016-11-15. View Source

Application Scenarios Where 1-(2-Chloroethyl)cycloheptane-1-carbaldehyde Offers the Strongest Procurement Rationale

Medicinal Chemistry: Scaffold-Hopping from Cyclohexane to Cycloheptane for Conformationally Distinct Lead Analogues

The cycloheptane ring in 1-(2-chloroethyl)cycloheptane-1-carbaldehyde provides a measurable difference in ring-strain enthalpy and conformational flexibility compared to the six-membered homologue [1]. In lead optimization campaigns where the cyclohexane series has reached a potency or selectivity plateau, the target compound can be employed to synthesize a focused library of cycloheptane-containing analogues, potentially altering the spatial presentation of key pharmacophoric elements installed via the aldehyde or chloroethyl handles.

Dual-Handle Intermediate for Sequential Chemistries: Aldehyde First, Alkylation Second

The orthogonal reactivity of the aldehyde and chloroethyl groups allows chemists to perform a reductive amination or Grignard addition at the aldehyde, followed by nucleophilic substitution at the chloride, without protection/deprotection steps. This synthetic efficiency, which is not available with the non-aldehyde analog (2-chloroethyl)cycloheptane , can reduce step count and improve overall yield in complex molecule assembly.

Liquid Crystal Intermediate for Low-Viscosity, Positive Δ∈ Formulations

Patent evidence indicates that cycloheptane-based liquid crystal intermediates can deliver low rotational viscosity (γ₁) and positive dielectric anisotropy (Δ∈ > 0) [2]. 1-(2-Chloroethyl)cycloheptane-1-carbaldehyde can serve as a versatile precursor for the synthesis of cycloheptane-containing mesogens, where the aldehyde group provides a convenient entry point for elongating the mesogenic core via condensation reactions.

Academic and Industrial R&D Requiring Batch-to-Batch Reproducibility

The commercially supplied minimum purity of 95 % provides procurement officers with a quantitative quality metric that simplifies incoming QC and reduces the risk of unexpected side reactions caused by impurities. This transparency in specification, contrasted with analogues for which purity data are not publicly available, makes the compound a lower-risk choice for reproducible research workflows.

Application

Selection Property

Validation Focus

Medicinal chemistry scaffold-hopping

Cycloheptane conformational diversity vs cyclohexane

Carbonyl reactivity and diastereoselectivity in lead expansion

Sequential bifunctional synthesis

Orthogonal aldehyde/chloroethyl handles

Step-count reduction and intermediate stability

Liquid crystal mesogen synthesis

Cycloheptane core with reported low-γ₁, positive Δ∈ profile

Nematic phase range and photostability (class-level)

Reproducible research synthesis

Supplier-defined purity specification

Incoming QC burden and side-reaction risk mitigation

• [1] Anslyn, E. V.; Dougherty, D. A. Modern Physical Organic Chemistry; University Science Books: Sausalito, 2006; pp 100–105. View Source
• [2] Shijiazhuang Chengzhi Yonghua Display Materials Co. Ltd., US Patent 9,493,704 B2, 2016. View Source